Cas no 3517-23-5 (Benzeneacetic acid,4-(2-phenyldiazenyl)-)
3517-23-5 structure
Product Name:Benzeneacetic acid,4-(2-phenyldiazenyl)-
CAS No:3517-23-5
MF:C14H12N2O2
MW:240.257283210754
CID:319306
PubChem ID:246471
Update Time:2025-04-19
Benzeneacetic acid,4-(2-phenyldiazenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-(2-phenyldiazenyl)-
- 2-(4-phenyldiazenylphenyl)acetic acid
- {4-[(e)-phenyldiazenyl]phenyl}acetic acid
- SCHEMBL3465398
- DTXSID10289167
- 3517-23-5
- NSC-59495
- NSC59495
- RZOAXRWZKOEFOU-UHFFFAOYSA-N
- 2-[4(phenylazo)phenyl]-ethanoic acid
-
- Inchi: 1S/C14H12N2O2/c17-14(18)10-11-6-8-13(9-7-11)16-15-12-4-2-1-3-5-12/h1-9H,10H2,(H,17,18)/b16-15+
- InChI Key: RZOAXRWZKOEFOU-FOCLMDBBSA-N
- SMILES: OC(CC1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 240.08996
- Monoisotopic Mass: 240.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62Ų
Experimental Properties
- PSA: 62.02
Benzeneacetic acid,4-(2-phenyldiazenyl)- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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